2-[1H-imidazol-2-yl(nitro)methyl]-1H-imidazole

• IUPAC Name: 2-[1H-imidazol-2-yl(nitro)methyl]-1H-imidazole
• InChI: InChI=1S/C7H7N5O2/c13-12(14)5(6-8-1-2-9-6)7-10-3-4-11-7/h1-5H,(H,8,9)(H,10,11)
• InChI Key: KUANFKAYRBICPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)C(C2=NC=CN2)[N+](=O)[O-]
• Molecular Formula: C7H7N5O2
• DSSTOX Substance ID: DTXSID60494421
• Molecular Weight: 193.16 g/mol
• CAS RN: 64308-79-8

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the target they interact with. Some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole and its derivatives can vary widely depending on their specific structure. Some imidazole derivatives are used as drugs and have been thoroughly tested for safety, while others may be harmful or toxic.

Future Directions

The future directions in the field of imidazole research could involve the development of new drugs and therapies based on imidazole and its derivatives. This could include the development of new synthetic routes for imidazole and their derived products.